Cas no 2098004-54-5 (2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine)

• Product Name: 2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine
• CAS No: 2098004-54-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5727222
• PubChem ID: 121204258
• Update Time: 2025-10-11

2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098004-54-5
• 2-[6-(methoxymethyl)-2,3-dihydroindol-1-yl]ethanamine
• 2-(6-(methoxymethyl)indolin-1-yl)ethan-1-amine
• F1907-8206
• AKOS026712549
• 1H-Indole-1-ethanamine, 2,3-dihydro-6-(methoxymethyl)-
• 2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine

• Inchi： 1S/C12H18N2O/c1-15-9-10-2-3-11-4-6-14(7-5-13)12(11)8-10/h2-3,8H,4-7,9,13H2,1H3
• InChI Key： NUWFRWGLAZTJQI-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC2=C(C=1)N(CCN)CC2

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 351.2±42.0 °C(Predicted)
• pka: 8.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine

2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine (CAS No. 2098004-54-5)

The compound 2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine, identified by the CAS number 2098004-54-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule consists of an indoline ring system substituted with a methoxymethyl group at the 6-position and an ethanamine group at the 1-position. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and biological effects.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The methoxymethyl group in this compound introduces additional functionality, enhancing its potential for modulation of biological systems. For instance, research has shown that such substitutions can improve the solubility and bioavailability of indole-based compounds, making them more suitable for therapeutic applications.

The synthesis of 2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine involves a multi-step process that typically begins with the preparation of the indoline core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the methoxymethyl group is often achieved through alkylation or substitution reactions, while the ethanamine group can be incorporated via nucleophilic addition or coupling reactions. The optimization of these steps is critical to ensure high yields and purity of the final product.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For example, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its ability to modulate neuroreceptors suggests its potential role in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. These findings underscore the importance of further research into the mechanistic insights and therapeutic applications of this compound.

From an analytical standpoint, the characterization of 2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amine relies on advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, purity, and stereochemistry of the compound. Such data are essential for ensuring consistency in both laboratory experiments and large-scale production processes.

In conclusion, 2-(6-(Methoxymethyl)indolin-1-yl)ethan-1-amino (CAS No. 2098004-54-5) represents a valuable addition to the arsenal of indole derivatives being explored for their therapeutic potential. Its unique structure, combined with recent advances in synthetic methodologies and biological screening techniques, positions it as a promising candidate for future drug development efforts.